Cas no 681836-77-1 (1-ethyl-1H-indol-6-amine)

1-ethyl-1H-indol-6-amine structure
1-ethyl-1H-indol-6-amine structure
Product Name:1-ethyl-1H-indol-6-amine
CAS No:681836-77-1
MF:C10H12N2
MW:160.215682029724
MDL:MFCD11638177
CID:1017315
PubChem ID:22329429
Update Time:2025-04-20

1-ethyl-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-6-amine,1-ethyl-(9CI)
    • SCHEMBL3345985
    • 1-ethyl-1H-indol-6-amine
    • MDHUYIXJXAQMAP-UHFFFAOYSA-N
    • 681836-77-1
    • EN300-82482
    • A1-21622
    • AKOS009447048
    • 1-ETHYLINDOL-6-AMINE
    • MDL: MFCD11638177
    • Inchi: 1S/C10H12N2/c1-2-12-6-5-8-3-4-9(11)7-10(8)12/h3-7H,2,11H2,1H3
    • InChI Key: MDHUYIXJXAQMAP-UHFFFAOYSA-N
    • SMILES: N1(C=CC2C=CC(=CC1=2)N)CC

Computed Properties

  • Exact Mass: 160.1
  • Monoisotopic Mass: 160.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 335.0±15.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-ethyl-1H-indol-6-amine Security Information

1-ethyl-1H-indol-6-amine Pricemore >>

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